Cas no 2228248-22-2 (2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene)

• Product Name: 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene
• CAS No: 2228248-22-2
• MF: C₅H₅BrF₄
• MW: 220.99081492424
• CID: 5853132
• PubChem ID: 165713725
• Update Time: 2025-06-13

2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene Chemical and Physical Properties

Names and Identifiers

• 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene
• 2228248-22-2
• EN300-1947418

• Inchi： 1S/C5H5BrF4/c1-3(2-6)5(9,10)4(7)8/h4H,1-2H2
• InChI Key： SXFNDRZRIMODLP-UHFFFAOYSA-N
• SMILES： BrCC(=C)C(C(F)F)(F)F

Computed Properties

• Exact Mass: 219.95108g/mol
• Monoisotopic Mass: 219.95108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene

Comprehensive Overview of 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene (CAS No. 2228248-22-2)

2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene (CAS No. 2228248-22-2) is a fluorinated organic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material synthesis. This compound, characterized by its unique bromomethyl and tetrafluorobutene functional groups, has garnered attention for its versatility in cross-coupling reactions and as a building block for complex molecular architectures. Researchers and industries are increasingly exploring its potential due to the growing demand for fluorinated compounds in drug development and specialty chemicals.

The molecular structure of 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene features a reactive bromomethyl group attached to a tetrafluorobutene backbone, making it a valuable intermediate in organic synthesis. Its ability to participate in nucleophilic substitution reactions, such as Suzuki-Miyaura and Heck couplings, has made it a focal point in modern synthetic chemistry. With the rise of green chemistry trends, this compound's efficiency in reducing waste and improving yield aligns with sustainable practices—a topic highly searched in academic and industrial forums.

In recent years, the demand for fluorinated compounds like 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene has surged, driven by their enhanced stability and bioavailability in pharmaceutical applications. Searches for "fluorinated building blocks" and "bromomethyl derivatives in drug discovery" have spiked, reflecting its relevance. This compound's role in developing proteolysis-targeting chimeras (PROTACs) and covalent inhibitors further underscores its importance in cutting-edge therapeutic strategies.

From a material science perspective, 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene is instrumental in synthesizing fluoropolymers with exceptional thermal and chemical resistance. These polymers are critical in electronics, aerospace, and renewable energy technologies—areas frequently searched alongside "high-performance fluoropolymers." Its compatibility with click chemistry methodologies also makes it a preferred choice for designing functional materials with tailored properties.

Handling and storage of 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene require adherence to standard laboratory safety protocols. While not classified as hazardous under typical conditions, its reactivity necessitates precautions during synthesis and purification. This aligns with the increasing online queries about "safe handling of reactive intermediates" and "best practices for fluorinated compound storage," highlighting user concerns about operational safety.

In summary, 2-(bromomethyl)-3,3,4,4-tetrafluorobut-1-ene (CAS No. 2228248-22-2) is a pivotal compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its structural features and reactivity profile cater to evolving industry needs, making it a subject of ongoing research and commercial interest. As searches for "innovative fluorinated intermediates" and "sustainable synthetic routes" continue to rise, this compound remains at the forefront of scientific and industrial advancements.